Cas no 2445792-82-3 (cyclohexylmethyl bis(2,2,2-trifluoroethyl) phosphate)

• Product Name: cyclohexylmethyl bis(2,2,2-trifluoroethyl) phosphate
• CAS No: 2445792-82-3
• MF: C₁₁H₁₇F₆O₄P
• MW: 358.214465856552
• CID: 5974852
• PubChem ID: 155821349
• Update Time: 2025-10-18

cyclohexylmethyl bis(2,2,2-trifluoroethyl) phosphate Chemical and Physical Properties

Names and Identifiers

• cyclohexylmethyl bis(2,2,2-trifluoroethyl) phosphate
• EN300-26975561
• 2445792-82-3

• Inchi： 1S/C11H17F6O4P/c12-10(13,14)7-20-22(18,21-8-11(15,16)17)19-6-9-4-2-1-3-5-9/h9H,1-8H2
• InChI Key： GNBQWGMFQZACSU-UHFFFAOYSA-N
• SMILES： P(=O)(OCC(F)(F)F)(OCC(F)(F)F)OCC1CCCCC1

Computed Properties

• Exact Mass: 358.07686499g/mol
• Monoisotopic Mass: 358.07686499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Additional information on cyclohexylmethyl bis(2,2,2-trifluoroethyl) phosphate

Introduction to Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate (CAS No. 2445792-82-3)

The compound Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate (CAS No. 2445792-82-3) represents a significant advancement in the realm of specialty chemicals, particularly in the context of pharmaceutical intermediates and advanced material science. This organophosphate derivative has garnered attention due to its unique structural properties and its potential applications in various high-tech industries. The molecular composition of this compound, featuring a cyclohexylmethyl group and two 2,2,2-trifluoroethyl groups attached to a phosphate backbone, imparts distinct chemical characteristics that make it a subject of intense research interest.

At the heart of the compound's utility lies its ability to serve as a versatile intermediate in organic synthesis. The presence of fluorine atoms in the 2,2,2-trifluoroethyl groups enhances the compound's lipophilicity and stability under various reaction conditions, making it an attractive candidate for pharmaceutical synthesis. Recent studies have highlighted its role in the development of novel bioactive molecules, where its structural framework can be modified to achieve specific biological activities. The phosphate moiety further contributes to its reactivity, allowing for further functionalization and integration into more complex molecular architectures.

One of the most compelling aspects of Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate is its potential application in the field of drug discovery. Researchers have been exploring its derivatives as candidates for treating a variety of therapeutic conditions. For instance, modifications to its structure have shown promise in developing compounds with anti-inflammatory and anti-cancer properties. The fluorinated groups play a crucial role in modulating the pharmacokinetic profiles of these derivatives, enhancing their bioavailability and metabolic stability. This has opened up new avenues for designing more effective and targeted therapeutics.

In addition to its pharmaceutical applications, this compound has also found relevance in advanced material science. Its unique chemical properties make it suitable for use in polymer additives and flame retardants. The incorporation of Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate into polymer matrices can improve thermal stability and mechanical strength while also providing flame-retardant characteristics. These properties are particularly valuable in industries where safety and durability are paramount, such as automotive and aerospace manufacturing.

The synthesis of Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as fluorination reactions and phosphorus chemistry are critical in constructing the desired molecular framework. Recent advancements in catalytic processes have further streamlined these synthetic routes, making the production of this compound more efficient and scalable.

From an environmental perspective, the use of fluorinated compounds like Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate necessitates careful consideration due to their potential persistence in the environment. However, ongoing research is focused on developing greener synthetic routes that minimize waste and reduce environmental impact. Innovations in biocatalysis and flow chemistry are being explored as alternative approaches to traditional synthesis methods. These efforts aim to ensure that the benefits of this compound can be realized without compromising ecological integrity.

The future prospects for Cyclohexylmethyl bis(2,2,2-trifluoroethyl) Phosphate are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in both pharmaceuticals and advanced materials. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory findings into practical applications that benefit society. The continued exploration of its derivatives will undoubtedly lead to groundbreaking discoveries that push the boundaries of chemical science.